Cas no 127796-52-5 (Nickel, bis[2-(hydroxy-kO)-3-(3-methyl-2-butenyl)-1,4-naphthalenedionato-kO1]-, (T-4)- (9CI))

Nickel, bis[2-(hydroxy-kO)-3-(3-methyl-2-butenyl)-1,4-naphthalenedionato-kO1]-, (T-4)- (9CI) structure
127796-52-5 structure
Product Name:Nickel, bis[2-(hydroxy-kO)-3-(3-methyl-2-butenyl)-1,4-naphthalenedionato-kO1]-, (T-4)- (9CI)
CAS No:127796-52-5
MF:C30H26NiO6
MW:541.217250347137
CID:200840
PubChem ID:3081748
Update Time:2025-04-19

Nickel, bis[2-(hydroxy-kO)-3-(3-methyl-2-butenyl)-1,4-naphthalenedionato-kO1]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Nickel, bis[2-(hydroxy-kO)-3-(3-methyl-2-butenyl)-1,4-naphthalenedionato-kO1]-, (T-4)- (9CI)
    • 2-(3-methylbut-2-enyl)-3,4-dioxonaphthalen-1-olate,nickel(2+)
    • nickel lapachol
    • Lapachol, Ni deriv.
    • nickel(2+) bis[2-(3-methylbut-2-en-1-yl)-3,4-dioxo-3,4-dihydronaphthalen-1-olate]
    • 127796-52-5
    • DTXSID40925985
    • 2-(3-methylbut-2-enyl)-3,4-dioxonaphthalen-1-olate;nickel(2+)
    • Inchi: 1S/2C15H14O3.Ni/c2*1-9(2)7-8-12-13(16)10-5-3-4-6-11(10)14(17)15(12)18;/h2*3-7,16H,8H2,1-2H3;/q;;+2/p-2
    • InChI Key: KYSJTXUSOJUYHX-UHFFFAOYSA-L
    • SMILES: [Ni+2].[O-]C1C2C=CC=CC=2C(C(C=1C/C=C(/C)\C)=O)=O.[O-]C1C2C=CC=CC=2C(C(C=1C/C=C(\C)/C)=O)=O

Computed Properties

  • Exact Mass: 540.10828
  • Monoisotopic Mass: 540.108280g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 114.4
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